Cas no 903586-86-7 ((2Z)-4-methyl-3-oxo-2-(pyridin-4-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate)

• Product Name: (2Z)-4-methyl-3-oxo-2-(pyridin-4-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate
• CAS No: 903586-86-7
• MF: C₁₈H₁₆N₂O₄
• MW: 324.330644607544
• CID: 5425697
• Update Time: 2025-05-20

(2Z)-4-methyl-3-oxo-2-(pyridin-4-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate Chemical and Physical Properties

Names and Identifiers

• (Z)-4-methyl-3-oxo-2-(pyridin-4-ylmethylene)-2,3-dihydrobenzofuran-6-yl dimethylcarbamate
• Carbamic acid, N,N-dimethyl-, 2,3-dihydro-4-methyl-3-oxo-2-(4-pyridinylmethylene)-6-benzofuranyl ester
• (2Z)-4-methyl-3-oxo-2-(pyridin-4-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate

• Inchi： 1S/C18H16N2O4/c1-11-8-13(23-18(22)20(2)3)10-14-16(11)17(21)15(24-14)9-12-4-6-19-7-5-12/h4-10H,1-3H3
• InChI Key： HDPRTXPFLHRDMI-UHFFFAOYSA-N
• SMILES： C(OC1C=C2OC(=CC3C=CN=CC=3)C(=O)C2=C(C)C=1)(=O)N(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on (2Z)-4-methyl-3-oxo-2-(pyridin-4-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate

Compound CAS No. 903586-86-7: A Comprehensive Overview

The compound with CAS No. 903586-86-7, known as (2Z)-4-methyl-3-oxo-2-(pyridin-4-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound belongs to the class of benzofuran derivatives, which are known for their unique structural features and diverse biological activities. The molecule incorporates a pyridinyl group and an N,N-dimethylcarbamate moiety, which contribute to its functional versatility and reactivity.

Recent studies have highlighted the importance of benzofuran derivatives in drug discovery, particularly in the development of anticancer agents and neuroprotective compounds. The pyridinyl group in this compound is known to enhance the molecule's ability to interact with biological targets, such as enzymes and receptors, making it a promising candidate for therapeutic applications. Additionally, the N,N-dimethylcarbamate group imparts lipophilicity, which is crucial for improving the bioavailability of drugs.

One of the most intriguing aspects of this compound is its potential in biochemical catalysis. Researchers have explored its ability to act as a catalyst in asymmetric synthesis, a field that has seen remarkable advancements in recent years. The molecule's chiral environment, facilitated by its benzofuran backbone, has shown promise in accelerating enantioselective reactions, which are essential for producing chiral pharmaceuticals.

In terms of synthesis, this compound can be prepared through a multi-step process involving advanced organic chemistry techniques such as Suzuki coupling and Stille coupling reactions. These methods allow for precise control over the molecular architecture, ensuring high yields and purity. The synthesis pathway also highlights the importance of protecting groups and stereochemical considerations, which are critical for maintaining the integrity of the molecule's functional groups.

From a structural standpoint, the compound exhibits a complex interplay between aromaticity and conjugation, which influences its electronic properties. The presence of multiple conjugated systems enhances its stability and reactivity under various conditions. This makes it an ideal candidate for applications in optoelectronics and materials science, where molecules with tailored electronic properties are highly sought after.

Recent advancements in computational chemistry have enabled researchers to model the behavior of this compound at an atomic level. Molecular dynamics simulations have provided insights into its conformational flexibility and interaction patterns with biomolecules. These studies have underscored its potential as a lead compound in drug design programs targeting specific protein kinases or G-protein coupled receptors (GPCRs).

The compound's physical properties, including its melting point, solubility, and spectroscopic characteristics, have been extensively characterized using modern analytical techniques such as NMR spectroscopy and mass spectrometry. These analyses have confirmed its identity and provided valuable data for quality control purposes during large-scale synthesis.

In conclusion, CAS No. 903586-86-7 represents a cutting-edge molecule with multifaceted applications across various scientific disciplines. Its unique combination of structural features and functional groups positions it as a valuable asset in both academic research and industrial development.